Cas no 39893-64-6 (α,2-dimethyl-4-nitro-1H-Imidazole-1-ethanol)

• Product Name: α,2-dimethyl-4-nitro-1H-Imidazole-1-ethanol
• CAS No: 39893-64-6
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 318803
• PubChem ID: 11970493
• Update Time: 2025-04-19

α,2-dimethyl-4-nitro-1H-Imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• α,2-dimethyl-4-nitro-1H-Imidazole-1-ethanol
• 1-(2-methyl-4-nitroimidazol-1-yl)propan-2-ol
• 1-(2-methyl-4-nitro-1H-imidazol-1-yl)propan-2-ol
• alpha,2-Dimethyl-4-nitro-1H-imidazole-1-ethanol
• NS00057797
• DTXSID20960435
• 39893-64-6
• EINECS 254-680-0

• Inchi： 1S/C7H11N3O3/c1-5(11)3-9-4-7(10(12)13)8-6(9)2/h4-5,11H,3H2,1-2H3
• InChI Key： JRXLILGOSVVPCW-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=C([N+](=O)[O-])N=C1C

Computed Properties

• Exact Mass: 185.08004122g/mol
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.9Ų